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Compound of Interest

Compound Name: THK-523

Cat. No.: B611352 Get Quote

THK-523 is a quinoline derivative designed for high affinity and selectivity to tau protein

aggregates. For use in Positron Emission Tomography (PET), it is radiolabeled with fluorine-18

(¹⁸F). Key properties are summarized below.

Parameter Value Reference

Molecular Weight 282.31 g/mol [1]

Lipophilicity (LogPₒₖₜ) 2.91 ± 0.13 [1]

Radiochemical Yield 24% (non-decay corrected) [1]

Specific Activity 100 GBq/µmol (2.7 Ci/µmol) [1]

Experimental Protocols
Radiosynthesis of ¹⁸F-THK523
The synthesis of ¹⁸F-THK523 involves a nucleophilic substitution reaction.[1]

Precursor: The tosylate precursor, BF-241, is used as the starting material.

Reaction: The precursor undergoes nucleophilic substitution in a reaction lasting 10 minutes

at 110°C.

Purification: The crude product is initially purified using an activated Sep-Pak tC18 cartridge.
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Final Purification: Semi-preparative reverse-phase high-pressure liquid chromatography

(HPLC) is employed for final purification.

Formulation: The final product, ¹⁸F-THK523, is formulated using a standard tC18 Sep-Pak,

achieving over 95% radiochemical purity.
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Radiosynthesis Workflow

Purification and Formulation

Tosylate Precursor (BF-241)

Nucleophilic Substitution
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Crude Product
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>95% Purity
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Fibril Preparation

Binding Assay

Recombinant Tau Protein

Tau Fibrils

Incubate 3 days @ 37°C
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Binding Parameters

Calculate Kₑ & Bₘₐₓ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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